Cas no 88069-67-4 (Pilsicainide)

Pilsicainide structure
Pilsicainide structure
Product Name:Pilsicainide
CAS No:88069-67-4
MF:C17H24N2O
MW:272.385264396667
CID:61140
PubChem ID:4820
Update Time:2025-04-18

Pilsicainide Chemical and Physical Properties

Names and Identifiers

    • N-(2,6-Dimethylphenyl)-2-(hexahydro-1H-pyrrolizin-7a-yl)acetamide
    • N-(2,6-Dimethylphenyl)-2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetamide
    • 1H-Pyrrolizine-7a(5H)-acetamide, N-(2,6-dimethylphenyl)tetrahydro-
    • Pilsicainide
    • DB12712
    • CAS-88069-67-4
    • Pilsicainidum [INN-Latin]
    • AS-13229
    • Pilzicainide
    • DTXSID1046639
    • Pilsicainide (INN)
    • D08377
    • NCGC00167454-02
    • Pilsicainida [INN-Spanish]
    • DTXCID9026639
    • NS00072619
    • SUN 1165; SUN-1165; SUN1165
    • Tox21_112458_1
    • Pilsicainide [INN]
    • CHEBI:135127
    • HY-133715
    • CHEMBL163238
    • AV0X7V6CSE
    • UNII-AV0X7V6CSE
    • n-(2,6-dimethylphenyl)tetrahydro-1h-pyrrolizine-7a(5h)-acetamide
    • PILSICAINIDE [WHO-DD]
    • Tetrahydro-1H-pyrrolizine-7a(5H)-aceto-2',6'-xylidide
    • SCHEMBL142244
    • BCP13541
    • Tox21 112458
    • Pilsicainida
    • Tox21_112458
    • NCGC00167454-01
    • PILSICAINIDE [MI]
    • Q7194521
    • N-(2,6-dimethylphenyl)-2-(1,2,3,5,6,7-hexahydropyrrolizin-8-yl)acetamide
    • 88069-67-4
    • FT-0718536
    • Pilsicainidum
    • AKOS015907410
    • BCQTVJKBTWGHCX-UHFFFAOYSA-N
    • A915956
    • BDBM50413638
    • CS-0129948
    • SUN-1165
    • Pilsicainidum (INN-Latin)
    • BRD-K83245588-001-01-4
    • SUN 1165 (TN)
    • Pilsicainida (INN-Spanish)
    • MDL: MFCD00864748
    • Inchi: 1S/C17H24N2O/c1-13-6-3-7-14(2)16(13)18-15(20)12-17-8-4-10-19(17)11-5-9-17/h3,6-7H,4-5,8-12H2,1-2H3,(H,18,20)
    • InChI Key: BCQTVJKBTWGHCX-UHFFFAOYSA-N
    • SMILES: O=C(CC12CCCN1CCC2)NC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 272.188863
  • Monoisotopic Mass: 272.188863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Density: 1.11
  • Boiling Point: 416.9°C at 760 mmHg
  • Flash Point: 416.9 °C at 760 mmHg
  • Refractive Index: 1.581

Pilsicainide Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,2-8°C(BD148059)

Pilsicainide Pricemore >>

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